![molecular formula C13H20N4O4 B6177827 3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid CAS No. 2639405-08-4](/img/no-structure.png)
3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid
Overview
Description
3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid (3-ABCA) is an organic molecule that is used in a variety of scientific research applications. It is a versatile compound that can be used in a variety of synthesis methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments are well-studied.
Scientific Research Applications
3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid is widely used in scientific research applications. It is used in the synthesis of various compounds, such as peptide and peptidomimetic compounds, which are used in drug discovery and development. This compound is also used in the synthesis of organic catalysts, which are used in organic synthesis. Additionally, this compound is used in the synthesis of polymers and other materials for a variety of applications.
Mechanism of Action
The mechanism of action of 3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid is not fully understood, but it is thought to involve the formation of a reactive intermediate, which then undergoes a reaction to form the desired product. The exact nature of this reaction is not known, but it is thought to involve the formation of a carboxylic acid intermediate, followed by a hydrolysis reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well-studied. However, it is known that this compound can interact with proteins and other biological molecules, and can affect the activity of enzymes and other proteins. It is also known that this compound can interact with DNA, and can affect the transcription and translation of genes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid in laboratory experiments include its high reactivity, low cost, and ease of synthesis. Additionally, this compound is a versatile compound, and can be used in a variety of synthesis methods. The main limitation of this compound is that it is not very stable, and can degrade over time.
Future Directions
The future directions for 3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid are numerous. One potential direction is to further study its biochemical and physiological effects, in order to better understand its mechanism of action and its potential applications in drug discovery and development. Additionally, this compound could be used in the synthesis of new and improved organic catalysts, which could be used in a variety of organic synthesis processes. Finally, this compound could be used in the synthesis of new materials, such as polymers and other materials, which could have a variety of applications.
Synthesis Methods
3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid can be synthesized in several ways. The most common method is the reaction of 3-azido-8-azabicyclo[3.2.1]octane-3-carboxylic acid (3-ACA) and tert-butyl bromide, which results in the formation of this compound. Another method is the reaction of 3-ACA and tert-butylchloride, which also results in the formation of this compound. There are also other methods of synthesis, such as the reaction of 3-ACA and tert-butylsulfate, and the reaction of 3-ACA and tert-butyliodide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-azido-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-3-carboxylic acid involves the protection of the amine group, followed by azidation and subsequent deprotection to yield the final product.", "Starting Materials": [ "8-azabicyclo[3.2.1]octan-3-one", "tert-butyl chloroformate", "sodium azide", "triethylamine", "methanol", "dichloromethane", "diethyl ether", "water" ], "Reaction": [ "Protection of the amine group with tert-butyl chloroformate in the presence of triethylamine and dichloromethane", "Addition of sodium azide to the protected amine in methanol to yield the azide intermediate", "Deprotection of the tert-butyl group with trifluoroacetic acid in dichloromethane", "Purification of the product by precipitation with diethyl ether and recrystallization from water" ] } | |
CAS RN |
2639405-08-4 |
Molecular Formula |
C13H20N4O4 |
Molecular Weight |
296.3 |
Purity |
95 |
Origin of Product |
United States |
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